Cas no 1807115-60-1 (4-Bromopyrimidine-5-carboxaldehyde)

4-Bromopyrimidine-5-carboxaldehyde structure
1807115-60-1 structure
Product Name:4-Bromopyrimidine-5-carboxaldehyde
CAS No:1807115-60-1
MF:C5H3BrN2O
MW:186.994119882584
CID:4815965
Update Time:2023-08-19

4-Bromopyrimidine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Bromopyrimidine-5-carboxaldehyde
    • Inchi: 1S/C5H3BrN2O/c6-5-4(2-9)1-7-3-8-5/h1-3H
    • InChI Key: DSTAQLRNBDWZTJ-UHFFFAOYSA-N
    • SMILES: BrC1C(C=O)=CN=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 109
  • XLogP3: 0.7
  • Topological Polar Surface Area: 42.8

4-Bromopyrimidine-5-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A039002296-250mg
4-Bromopyrimidine-5-carboxaldehyde
1807115-60-1 98%
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$808.74 2022-03-31
Alichem
A039002296-500mg
4-Bromopyrimidine-5-carboxaldehyde
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500mg
$1,141.99 2022-03-31
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4-Bromopyrimidine-5-carboxaldehyde Related Literature

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